N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-3,4-dimethylbenzamide hydrochloride

• IUPAC Name: N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]-3,4-dimethylbenzamide;hydrochloride
• InChI: InChI=1S/C22H29N3O3S.ClH/c1-18-8-9-21(16-19(18)2)22(26)23-10-15-29(27,28)25-13-11-24(12-14-25)17-20-6-4-3-5-7-20;/h3-9,16H,10-15,17H2,1-2H3,(H,23,26);1H
• InChI Key: PKBDMQGXGWKMTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCS(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3)C.Cl
• Molecular Formula: C22H30ClN3O3S
• Molecular Weight: 452.0 g/mol

Description

N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-3,4-dimethylbenzamide hydrochloride is a useful research compound. Its molecular formula is C22H30ClN3O3S and its molecular weight is 452.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides or benzene-sulfonamides, including compounds related to the queried chemical structure, have been explored. These compounds exhibit potency in vitro comparable to known selective class III agents, indicating their potential in modulating electrophysiological activities within cardiac tissues (Morgan et al., 1990).

Antimicrobial Activity

Research on sulfonamides containing specific structural motifs has shown antimicrobial activity against a range of bacteria, including methicillin-sensitive and methicillin-resistant Staphylococcus aureus. These studies highlight the antimicrobial potential of sulfonamides with specific chemical frameworks, suggesting avenues for developing new antimicrobial agents (Krátký et al., 2012).

Molecular Docking and Anticonvulsant Activity

The anticonvulsant activity of synthesized derivatives related to the queried compound has been evaluated, with molecular docking studies supporting the pharmacological results. These derivatives have shown significant effectiveness in convulsion protection models, indicating their potential as anticonvulsant agents (Thakur et al., 2017).

Enzyme Inhibition Studies

2-Benzylpiperazine derivatives have been synthesized and tested for inhibition of human carbonic anhydrases, revealing potent inhibitory activity against several isoforms. These studies demonstrate the utility of such compounds in exploring enzyme inhibition, potentially leading to the development of new therapeutic agents (Chiaramonte et al., 2018).

Herbicide Dissipation Kinetics

Studies on the dissipation kinetics of soil-applied herbicides have been conducted, providing insights into the environmental fate of such compounds. This research is crucial for understanding the environmental impact and efficacy of herbicide application strategies (Baer & Calvet, 1999).